Cas no 170310-54-0 (5-Heptadecyl-1,3-benzenediol; 2'-Oxo)
170310-54-0 structure
Product Name:5-Heptadecyl-1,3-benzenediol; 2'-Oxo
CAS No:170310-54-0
MF:C23H38O3
MW:362.54602766037
CID:2781790
PubChem ID:9975920
Update Time:2025-04-21
5-Heptadecyl-1,3-benzenediol; 2'-Oxo Chemical and Physical Properties
Names and Identifiers
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- 2-Heptadecanone, 1-(3,5-dihydroxyphenyl)-
- 170310-54-0
- SCHEMBL5703638
- DTXCID60384419
- 5-(2'-oxoheptadecyl)-resorcinol
- DTXSID00433591
- 5-Heptadecyl-1,3-benzenediol; 2'-Oxo
-
- Inchi： 1S/C23H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-21(24)16-20-17-22(25)19-23(26)18-20/h17-19,25-26H,2-16H2,1H3
- InChI Key： JJYLJNSNDWOJGU-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCCCC(CC1C=C(O)C=C(O)C=1)=O
Computed Properties
- Exact Mass: 362.28209507Da
- Monoisotopic Mass: 362.28209507Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 57.5Ų
5-Heptadecyl-1,3-benzenediol; 2'-Oxo Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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